Cas no 38533-30-1 (Cyanidin 3-Rhamnoside)

Cyanidin 3-Rhamnoside structure
Cyanidin 3-Rhamnoside structure
Product Name:Cyanidin 3-Rhamnoside
CAS No:38533-30-1
MF:C21H21ClO10
MW:468.838446378708
CID:923627
PubChem ID:72812405
Update Time:2025-04-19

Cyanidin 3-Rhamnoside Chemical and Physical Properties

Names and Identifiers

    • cyanidin-3-o-rhamnoside chloride
    • Cyanidin 3-Rhamnoside
    • 3',4',5,7-Tetrahydroxy-3-(rhamnosyloxy)flavylium chloride
    • CHEBI:176110
    • 2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-methyloxane-3,4,5-triol
    • Cyanidin 3-alpha-L-rhamnoside
    • Cyanidin 3-O-rhamnoside
    • Cyanidin 3-O-alpha-L-rhamnoside
    • 38533-30-1
    • AKOS030524316
    • (2S,3R,4R,5R,6S)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-methyloxane-3,4,5-triol;chloride
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}-1-chromen-1-ylium chloride
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)chromenylium chloride
    • Inchi: 1S/C21H20O10.ClH/c1-8-17(26)18(27)19(28)21(29-8)31-16-7-11-13(24)5-10(22)6-15(11)30-20(16)9-2-3-12(23)14(25)4-9;/h2-8,17-19,21,26-28H,1H3,(H3-,22,23,24,25);1H/t8-,17-,18+,19+,21-;/m0./s1
    • InChI Key: YZZWDYRLDSHCLB-BMFPEYJSSA-N
    • SMILES: [Cl-].O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

  • Exact Mass: 433.11347186g/mol
  • Monoisotopic Mass: 433.11347186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.388
  • Topological Polar Surface Area: 161Ų

Cyanidin 3-Rhamnoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C953655-1mg
Cyanidin 3-Rhamnoside
38533-30-1
1mg
$207.00 2023-05-18
TRC
C953655-10mg
Cyanidin 3-Rhamnoside
38533-30-1
10mg
$1642.00 2023-05-18
TRC
C953655-100mg
Cyanidin 3-Rhamnoside
38533-30-1
100mg
$ 11200.00 2023-09-08
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.